Cas no 226-05-1 (7H-Benzo[c]thioxanthene)

7H-Benzo[c]thioxanthene structure
7H-Benzo[c]thioxanthene structure
Product Name:7H-Benzo[c]thioxanthene
CAS No:226-05-1
MF:C17H12S
MW:248.342183113098
CID:286793
PubChem ID:15206317
Update Time:2025-04-19

7H-Benzo[c]thioxanthene Chemical and Physical Properties

Names and Identifiers

    • 7H-Benzo[c]thioxanthene
    • 3,4-Benzothioxanthene
    • 7H-12-Thiabenz[a]anthracene
    • DTXSID30569993
    • 226-05-1
    • Inchi: 1S/C17H12S/c1-3-7-15-12(5-1)9-10-14-11-13-6-2-4-8-16(13)18-17(14)15/h1-10H,11H2
    • InChI Key: WCSYOSRGOYTQOX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2CC2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 248.06606
  • Monoisotopic Mass: 248.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD